Cas no 1804458-08-9 (3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1804458-08-9
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4866717
• Update Time: 2025-06-08

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-2-3-4(13)1-5(9)12-6(3)7(10)11/h1,7H,2H2,(H,12,13)
• InChI Key： XTIRUFGNUWXLER-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(NC=1C(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804458-08-9)

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1804458-08-9) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a bromomethyl moiety, a chloro substituent, and a difluoromethyl group, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound’s 4-hydroxypyridine core is a critical scaffold in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Recent studies highlight its role in developing novel small-molecule inhibitors, especially in targeting enzymes like kinases or proteases. The presence of the bromomethyl group offers excellent reactivity for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design and click chemistry, which are widely discussed in scientific forums.

In agrochemical applications, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine serves as a precursor for crop protection agents. Its difluoromethyl group is known to enhance the bioavailability and metabolic stability of pesticides, addressing growing concerns about sustainable agriculture and resistance management. As global demand for eco-friendly pest control solutions rises, this compound’s relevance in green chemistry initiatives continues to grow.

From a synthetic perspective, the compound’s multifunctional pyridine backbone allows for selective modifications, catering to the needs of high-throughput screening (HTS) platforms. Its compatibility with modern catalytic cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) makes it a favorite among chemists exploring C-H functionalization strategies. These methodologies are frequently searched in academic databases, reflecting their importance in precision synthesis.

Quality control and analytical characterization of CAS No. 1804458-08-9 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s stability under various conditions is also a topic of interest, particularly for industrial-scale applications requiring long-term storage solutions.

In summary, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)-4-hydroxypyridine represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug development and agrochemical innovation. As research progresses, this compound is poised to remain a focal point in scientific discussions and patent filings worldwide.